Cas no 1214342-53-6 ((4-Bromo-3-fluorophenyl)methanamine hydrochloride)

• Product Name: (4-Bromo-3-fluorophenyl)methanamine hydrochloride
• CAS No: 1214342-53-6
• MF: C₇H₈BrClFN
• MW: 240.5005235672
• MDL: MFCD12546113
• CID: 1068604
• Update Time: 2025-11-06

(4-Bromo-3-fluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-fluorophenyl)methanamine hydrochloride
• (4-bromo-3-fluorophenyl)methanamine,hydrochloride
• (4-bromo-3-fluorophenyl)methanamine;hydrochloride
• (4-Bromo-3-fluorophenyl)methanamine HCl
• 1145AD
• NE15518
• AK161180
• ST24034623
• Benzenemethanamine, 4-bromo-3-fluoro-, hydrochloride (1:1)

• MDL： MFCD12546113
• Inchi： 1S/C7H7BrFN.ClH/c8-6-2-1-5(4-10)3-7(6)9;/h1-3H,4,10H2;1H
• InChI Key： YURPLAWBHIYAOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 26

(4-Bromo-3-fluorophenyl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (4-Bromo-3-fluorophenyl)methanamine hydrochloride

Comprehensive Overview of (4-Bromo-3-fluorophenyl)methanamine hydrochloride (CAS No. 1214342-53-6)

(4-Bromo-3-fluorophenyl)methanamine hydrochloride (CAS No. 1214342-53-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it valuable for drug discovery and medicinal chemistry, particularly in targeting central nervous system (CNS) disorders and cancer therapeutics.

The growing interest in fluorinated compounds and brominated aromatic amines has positioned (4-Bromo-3-fluorophenyl)methanamine hydrochloride as a focal point in modern research. Scientists are increasingly exploring its potential in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and computational chemistry have further amplified its relevance, as researchers seek to optimize its properties for targeted drug delivery and enzyme inhibition.

From a synthetic perspective, CAS No. 1214342-53-6 is often employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its reactive bromo group. The fluorine atom enhances metabolic stability, a feature highly sought after in pharmaceutical intermediates. This dual functionality aligns with the industry's shift toward sustainable chemistry and green synthesis, addressing concerns about environmental impact and waste reduction.

In the context of user-searched queries, common questions include: "What are the applications of (4-Bromo-3-fluorophenyl)methanamine hydrochloride?" and "How does fluorination improve drug efficacy?" These reflect the compound's significance in preclinical research and its role in addressing drug resistance challenges. Additionally, its hydrochloride salt form ensures improved solubility, a key factor in formulation development.

Quality control and analytical characterization of 1214342-53-6 are paramount, with techniques like HPLC, NMR, and mass spectrometry routinely employed. The compound's stability under various storage conditions and compatibility with biocompatible solvents are also frequently discussed topics in scientific forums. As the demand for tailor-made intermediates rises, (4-Bromo-3-fluorophenyl)methanamine hydrochloride continues to gain traction in both academic and industrial settings.

Looking ahead, innovations in catalytic fluorination and halogen exchange methodologies may further enhance the accessibility of this compound. Its integration into combinatorial libraries and fragment-based drug design underscores its versatility. For researchers navigating the complexities of heterocyclic chemistry, CAS No. 1214342-53-6 remains a cornerstone for pioneering breakthroughs in life sciences.